Cas no 2764016-73-9 (1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2764016-73-9
• MF: C₁₁H₁₁F₆NO₄
• MW: 335.199764490128
• CID: 5560509
• PubChem ID: 165995935
• Update Time: 2025-08-05

1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343407
• 1-[(prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 2764016-73-9
• 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H11F6NO4/c1-2-3-22-8(21)18-4-6(7(19)20)9(5-18,10(12,13)14)11(15,16)17/h2,6H,1,3-5H2,(H,19,20)
• InChI Key： PYPGIOPFADJBIG-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CN(C(=O)OCC=C)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 335.05922680g/mol
• Monoisotopic Mass: 335.05922680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2764016-73-9)

The compound 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2764016-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2764016-73-9, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the bis(trifluoromethyl) group and the pyrrolidine scaffold imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug design. Researchers have successfully employed this compound in the synthesis of protease inhibitors and modulators of protein-protein interactions, demonstrating its broad applicability in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibit promising inhibitory effects against several disease-relevant targets, including inflammatory mediators and oncogenic kinases. These findings suggest potential therapeutic applications in conditions such as autoimmune diseases and cancer. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's efficacy and selectivity.

One of the most notable advancements in the study of 2764016-73-9 is its incorporation into prodrug strategies. The prop-2-en-1-yloxy carbonyl group serves as a cleavable protecting group, enabling controlled release of the active moiety in vivo. This approach has been explored in the context of targeted drug delivery, with promising results in preclinical models. Researchers are now investigating the pharmacokinetic and pharmacodynamic profiles of these prodrug formulations to assess their clinical potential.

Despite these encouraging developments, challenges remain in the optimization of 1-[(Prop-2-en-1-yloxy)carbonyl]-4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, the compound 2764016-73-9 represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research is expected to further unravel its potential, paving the way for innovative treatments in various disease areas. Future studies should focus on refining its pharmacological properties and exploring novel synthetic routes to enhance its utility in biomedical applications.